10.1039/D3TA90111D | Correction: Hydrothermal synthesis of α-MnO2 and β-MnO2 nanorods as high capacity cathode materials for sodium ion batteries

Correction: Hydrothermal synthesis of α-MnO2 and β-MnO2 nanorods as high capacity cathode materials for sodium ion batteries

Journal of Materials Chemistry A Pub Date: 2023-11-13 DOI: 10.1039/D3TA90111D

Abstract

Correction for ‘Hydrothermal synthesis of α-MnO₂ and β-MnO₂ nanorods as high capacity cathode materials for sodium ion batteries’ by Dawei Su, et al., J. Mater. Chem. A, 2013, 1, 4845–4850, https://doi.org/10.1039/C3TA00031A.

Share View Original Text

Recommended Literature

[1] Interface mediated semiconducting to metallic like transition in ultrathin Bi2Se3 films on (100) SrTiO3 grown by molecular beam epitaxy† Anil K. Debnath,R. Prasad,Ajay Singh,Soumen Samanta,Ashwini Kumar,Anil Bohra,Debarati Bhattacharya,Saibal Basu,Niraj Joshi,Dinesh K. Aswal,S. K. GuptaRSC Adv., 2015,5, 87897-87902 10.1039/C5RA17949A
[2] Understanding in crystallization of polyethylene: the role of boron nitride (BN) particles Hong Wu,Shaoyun Guo,Yuzhong WangRSC Adv., 2015,5, 99812-99819 10.1039/C5RA19982D
[3] Synthesis and characterization of micrometre-sized, polypyrrole-coated polystyrene latexes J. Mater. Chem., 1997,7, 1339-1347 10.1039/A700237H
[4] Transition-metal complexes containing an as-donor positively-charged ligand J. Chem. Soc. D, 1969, 1094-1095 10.1039/C29690001094
[5] Front cover Polym. Chem., 2020,11, 5551-5552 10.1039/D0PY90143A
[6] Back cover J. Mater. Chem., 2009,19, 2855-2856 10.1039/B907545N
[7] Microcasting with agarose gel via degassed polydimethylsiloxane molds for repellency-guided cell patterning† Nobuyuki Tanaka,Hiroyuki Moriguchi,Asako Sato,Kenta Shimba,Yasuhiko Jimbo,Yo TanakaRSC Adv., 2016,6, 54754-54762 10.1039/C6RA11563B
[8] Inside front cover Environ. Sci.: Water Res. Technol., 2023,9, 2164-2164 10.1039/D3EW90032K
[9] Constructing novel NaLiTi3O7/g-C3N4 Z-scheme photocatalysts to facilitate the separation of charge carriers and study the hydrogen production performance† Pei-jin Yan,Lang Yuan,Nan Zhao,Ying Xie,Wei ZhouNew J. Chem., 2023,47, 14808-14813 10.1039/D3NJ01733H
[10] A flame-retardant polymer electrolyte for high performance lithium metal batteries with an expanded operation temperature† Jingwei Xiang,Yi Zhang,Bao Zhang,Lixia Yuan,Xueting Liu,Zexiao Cheng,Yan Yang,Xinxin Zhang,Zhen Li,Yue Shen,Jianjun Jiang,Yunhui HuangEnergy Environ. Sci., 2021,14, 3510-3521 10.1039/D1EE00049G

Journal Name：Journal of Materials Chemistry A

Research Products

TRICESIUM NITRIDE

CAS no.: 12134-29-1
4-Morpholinecarboxylicacid, 2-oxo-5-phenyl-, phenylmethyl ester, (5R)-

CAS no.: 121269-46-3
Boc-(R)-3-amino-4-(1-naphthyl)-butyric Acid

CAS no.: 190190-49-9
2-Ethoxyphenylhydrazine, hydrochloride

CAS no.: 126580-49-2
1-{(9H-fluoren-9-yl)methoxycarbonyl}piperidine-2-carboxylic acid

CAS no.: 105751-19-7
2-Acetamido-2-deoxy-D-gluconhydroximo-1,5-lactone 1,3,4,6-tetraacetate

CAS no.: 132152-77-3
Phosphonous dichloride,(pentafluoroethyl)- (8CI,9CI)

CAS no.: 17426-84-5
(2R)-5-(diaminomethylideneamino)-2-(9H-fluoren-9-ylmethoxycarbonylamino)pentanoic acid

CAS no.: 130752-32-8
Cytidine-5-t (8CI,9CI)

CAS no.: 14419-78-4
Nω-Propyl-L-arginine

CAS no.: 137361-05-8